Cas no 2228222-99-7 (tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228222-99-7
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 6358473
• PubChem ID: 165707461
• Update Time: 2025-10-31

tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate
• 2228222-99-7
• tert-butyl N-[1-(5-bromothiophen-2-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1901977

• Inchi： 1S/C12H16BrNO3S/c1-12(2,3)17-11(16)14(4)8(7-15)9-5-6-10(13)18-9/h5-8H,1-4H3
• InChI Key： LVHFCHDGAVKCRZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C=O)N(C)C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228222-99-7 and Product Name: tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate

The compound with the CAS number 2228222-99-7 and the product name tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of a bromothiophene moiety in its structure suggests unique electronic and steric properties that make it a valuable candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of bromothiophenes as versatile building blocks in the synthesis of bioactive molecules. The 5-bromothiophen-2-yl group in this compound not only contributes to its distinct chemical identity but also opens up possibilities for diverse functionalization strategies. This aspect is particularly relevant in the context of developing novel therapeutic agents, where structural diversity is often a key factor in achieving desired pharmacological effects.

The carbamate functional group, specifically the N-methylcarbamate, adds another layer of complexity to the compound's chemical behavior. Carbamates are well-known for their role as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The tert-butyl substituent further influences the compound's solubility and reactivity, making it a promising candidate for further exploration in both academic and industrial settings.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward identifying new lead compounds. The structural features of tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate make it an intriguing candidate for further investigation into its biological activity. Specifically, the interaction between the bromothiophene ring and other pharmacophores could lead to novel mechanisms of action that are not yet fully understood.

Advanced computational methods, such as molecular modeling and quantum mechanics simulations, have become indispensable tools in modern drug discovery. These techniques allow researchers to predict the behavior of complex molecules like tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate at a molecular level. By understanding how different parts of the molecule interact with biological targets, scientists can design more effective experiments and optimize synthetic routes.

The role of bromothiophenes in medicinal chemistry has been increasingly recognized due to their ability to modulate various biological pathways. For instance, studies have shown that derivatives of bromothiophenes exhibit properties that are relevant to treating neurological disorders, inflammation, and infectious diseases. The specific substitution pattern in tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate may confer unique properties that make it suitable for targeting these conditions.

Moreover, the development of new synthetic methodologies is crucial for efficient production of complex pharmaceuticals. The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Recent advances in green chemistry have encouraged researchers to explore more sustainable synthetic routes, which could be applied to the production of tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate.

In conclusion, the compound with CAS number 2228222-99-7 and product name tert-butyl N-1-(5-bromothiophen-2-yl)-2-oxoethyl-N-methylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable candidate for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the development of new therapeutic agents.